Cas no 1207009-68-4 (2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1207009-68-4
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5450122
• Update Time: 2025-07-09

2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-methylphenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• 2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C19H23N3OS/c1-3-10-22-17(16-8-6-15(2)7-9-16)13-20-19(22)24-14-18(23)21-11-4-5-12-21/h3,6-9,13H,1,4-5,10-12,14H2,2H3
• InChI Key： TYJVJJWIHVWFEE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1N(CC=C)C(C2=CC=C(C)C=C2)=CN=1

Additional information on 2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1207009-68-4)

The compound 2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1207009-68-4) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrrolidin-1-yl moiety and a prop-2-en-1-yl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its imidazole core, which is known for its versatility in medicinal chemistry.

In recent years, the demand for novel imidazole derivatives has surged due to their broad-spectrum biological activities. The sulfanyl linkage in this compound further enhances its reactivity, making it a candidate for targeted therapeutic applications. With the rise of AI-driven drug discovery, compounds like 2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one are being scrutinized for their potential in treating diseases such as cancer and inflammation. This aligns with the growing trend of personalized medicine, where tailored molecular solutions are sought.

The synthesis of CAS No. 1207009-68-4 involves advanced organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. Its 4-methylphenyl substituent contributes to its lipophilicity, a critical factor in drug bioavailability. As the pharmaceutical industry shifts toward green chemistry, researchers are also exploring eco-friendly synthesis routes for such compounds to minimize environmental impact.

From a commercial perspective, 2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one is gaining traction in the high-value fine chemicals market. Its applications extend beyond pharmaceuticals to include agrochemicals and material science. The compound's stability under various conditions makes it a reliable candidate for long-term storage and large-scale production.

In the context of SEO optimization, this compound is frequently searched alongside terms like "imidazole-based drugs", "sulfanyl derivatives in medicine", and "pyrrolidin-1-yl applications". These keywords reflect the compound's relevance in cutting-edge research. Additionally, queries such as "CAS 1207009-68-4 supplier" and "synthesis of imidazole sulfanyl compounds" highlight its commercial and academic demand.

Future research on 2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one is expected to focus on its mechanism of action and toxicological profile. With advancements in computational chemistry, virtual screening of this compound against various biological targets could accelerate its development. The integration of machine learning in chemical research further opens doors for optimizing its properties.

In summary, CAS No. 1207009-68-4 represents a promising avenue for scientific exploration. Its unique structural features and potential applications make it a standout in the realm of specialty chemicals. As the scientific community continues to unravel its capabilities, this compound is poised to play a pivotal role in the next generation of therapeutic and industrial innovations.